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Compound of Interest

Compound Name: 1,3-Dimethyluracil

Cat. No.: B184088 Get Quote

This guide provides a comprehensive overview of the melting and boiling points of 1,3-
Dimethyluracil, tailored for researchers, scientists, and professionals in drug development. It

includes key physical data, detailed experimental protocols for property determination, and a

workflow visualization.

Core Physical Properties
1,3-Dimethyluracil is a pyrimidine derivative utilized in the synthesis of various pharmaceutical

compounds and as a reagent to investigate the spectral properties of uracil derivatives.[1] Its

physical properties, particularly its melting and boiling points, are critical for its characterization,

purification, and application in chemical synthesis.

The melting and boiling points of 1,3-Dimethyluracil are summarized in the table below. The

melting point is well-documented across multiple sources, while the boiling point is reported as

an estimate.

Property Value Source

Melting Point 119-122 °C [1][2][3][4][5]

116-124 °C [6]

120 °C [7]

Boiling Point 256.63 °C (rough estimate) [2][3]
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Experimental Protocols
Accurate determination of melting and boiling points is fundamental for verifying the purity and

identity of a chemical compound.[8]

This method is the most common for determining the melting point of a crystalline solid like 1,3-
Dimethyluracil.[9] It relies on heating a small sample in a capillary tube at a controlled rate.[8]

[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp, DigiMelt, or Thiele tube)[8][10]

Glass capillary tubes (sealed at one end)[10]

Thermometer

Mortar and pestle (if sample needs grinding)

Procedure:

Sample Preparation: Ensure the 1,3-Dimethyluracil sample is completely dry and finely

powdered. If necessary, gently grind the crystals using a mortar and pestle.[10]

Capillary Tube Loading: Pack the dry powder into the open end of a capillary tube to a height

of about 2-3 mm.[11] Tap the sealed end of the tube on a hard surface or drop it through a

long glass tube to compact the sample at the bottom.[10][11]

Initial Rapid Determination (Optional): If the approximate melting point is unknown, perform a

rapid heating run (10-20 °C per minute) to get an estimated range.[10]

Accurate Determination: Prepare a fresh sample. Place the capillary tube in the heating

block of the apparatus. Heat rapidly to about 15-20 °C below the estimated melting point.[10]

Observation: Decrease the heating rate to 1-2 °C per minute.[8] Record the temperature at

which the first drop of liquid appears (the beginning of the melting range) and the

temperature at which the entire sample becomes a clear liquid (the end of the melting

range).[8] A narrow melting range (0.5-2 °C) is indicative of a pure compound.[8][11]
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For determining the boiling point of a liquid, the Thiele tube method is a convenient micro-scale

technique.[12][13]

Apparatus:

Thiele tube

Heat-resistant oil (e.g., mineral oil or paraffin)[12][14]

Small test tube or Durham tube

Capillary tube (sealed at one end)

Thermometer

Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: Fill the small test tube with 1,3-Dimethyluracil (in its liquid state) to a

depth of about 2-3 mL.[14]

Capillary Inversion: Place the capillary tube into the liquid, with its open end facing down.[13]

Assembly: Attach the test tube to the thermometer using a rubber band, ensuring the sample

is level with the thermometer bulb.[12][13]

Heating: Insert the assembly into the Thiele tube, which is filled with oil to a level above the

side arm.[13] Gently heat the side arm of the Thiele tube. The shape of the tube promotes oil

circulation, ensuring uniform heating.[12]

Observation: As the temperature rises, air trapped in the capillary tube will escape. When the

boiling point is reached, a rapid and continuous stream of bubbles will emerge from the

capillary tube's open end.[12][13]

Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling

point is the temperature at which the stream of bubbles stops and the liquid is drawn back
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into the capillary tube.[12] This occurs when the vapor pressure of the substance equals the

atmospheric pressure.

Mandatory Visualization
The following diagram illustrates the logical workflow for determining the melting point of a solid

compound such as 1,3-Dimethyluracil.
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Start: Obtain 1,3-Dimethyluracil Sample

Is sample dry and powdered?

Grind sample with mortar and pestle

No

Pack sample into capillary tube (2-3 mm)

Yes

Place tube in melting point apparatus

Perform rapid heating (10-20°C/min)
to estimate melting range

Prepare new sample

Heat to 20°C below estimated MP

Reduce heating rate to 1-2°C/min

Observe and Record:
T(start) = First liquid drop

T(end) = All liquid

End: Melting Point Range Determined

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b184088?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6147431.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6147431_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6147431_EN.htm
https://www.chemsrc.com/en/cas/874-14-6_745437.html
https://www.ottokemi.com/building-blocks/13dimethyluracil-d-2374.aspx
https://www.chemimpex.com/products/25591
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyluracil
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.westlab.com/blog/measuring-melting-point
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.benchchem.com/product/b184088#1-3-dimethyluracil-melting-point-and-boiling-point
https://www.benchchem.com/product/b184088#1-3-dimethyluracil-melting-point-and-boiling-point
https://www.benchchem.com/product/b184088#1-3-dimethyluracil-melting-point-and-boiling-point
https://www.benchchem.com/product/b184088#1-3-dimethyluracil-melting-point-and-boiling-point
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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